Cas no 412352-67-1 (Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-, (2R)-)

Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-, (2R)- structure
412352-67-1 structure
Product name:Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-, (2R)-
CAS No:412352-67-1
MF:C9H17NO5
MW:219.234983205795
CID:326484
PubChem ID:20584751

Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-, (2R)- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-, (2R)-
    • (R)-3-((tert-butoxycarbonyl)amino)-2-methoxypropanoic acid
    • (R)-3-((tert-butoxycarbonyl)amino)-2-methoxypropanoicacid
    • 412352-67-1
    • (2R)-2-methoxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
    • Inchi: InChI=1S/C9H17NO5/c1-9(2,3)15-8(13)10-5-6(14-4)7(11)12/h6H,5H2,1-4H3,(H,10,13)(H,11,12)/t6-/m1/s1
    • InChI Key: JDFAPMRAFUTCBO-ZCFIWIBFSA-N
    • SMILES: CC(C)(OC(NC[C@@H](OC)C(O)=O)=O)C

Computed Properties

  • Exact Mass: 219.111
  • Monoisotopic Mass: 219.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.9A^2
  • XLogP3: 0.4

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